Cas no 32651-70-0 (1-{3-[(2,2-dimethylpentanoyl)oxy]propyl}-1,4,4-trimethylpiperazinediium diiodide)

• Product name: 1-{3-[(2,2-dimethylpentanoyl)oxy]propyl}-1,4,4-trimethylpiperazinediium diiodide
• CAS No: 32651-70-0
• MF: C₁₇N₂O₂+₂^.₂[I-]
• MW: 518.0021
• CID: 1451991
• PubChem ID: 208629

1-{3-[(2,2-dimethylpentanoyl)oxy]propyl}-1,4,4-trimethylpiperazinediium diiodide Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(2,2-dimethylpentanoyl)oxy]propyl}-1,4,4-trimethylpiperazinediium diiodide
• 3-(1,4,4-trimethylpiperazine-1,4-diium-1-yl)propyl 2,2-dimethylpentanoate,diiodide
• Piperazinium, 1-(3-(2,2-dimethylvaleryloxy)propyl)-1,4,4-trimethyl-, diiodide
• 1-{3-[(2,2-Dimethylpentanoyl)oxy]propyl}-1,4,4-trimethylpiperazine-1,4-diium diiodide
• 32651-70-0
• DTXSID60954358
• 1-(3-(2,2-Dimethylvaleryloxy)propyl)-1,4,4-trimethylpiperazinium diiodide

• Inchi： InChI=1S/C17H36N2O2.2HI/c1-7-9-17(2,3)16(20)21-15-8-10-19(6)13-11-18(4,5)12-14-19;;/h7-15H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： FLJMGWFHOBBDKV-UHFFFAOYSA-L
• SMILES： CCCC(C)(C)C(=O)OCCC[N+]1(CC[N+](CC1)(C)C)C.[I-].[I-]

Computed Properties

• Exact Mass: 517.804
• Monoisotopic Mass: 554.08662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3